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Compound of Interest

Compound Name: 2-Methyloctanal

cat. No.: B1594714

An In-depth Technical Guide to the Structural Formula and Isomers of 2-Methyloctanal

Introduction

2-Methyloctanal, a branched-chain aldehyde, is a significant compound in the fields of flavor,
fragrance, and chemical synthesis. Its distinct floral and citrus notes make it a valuable
ingredient in perfumery and food industries.[1] For researchers, scientists, and professionals in
drug development, a thorough understanding of its structural characteristics and isomeric forms
is crucial for its application and for the development of new molecules with desired properties.
This guide provides a detailed examination of the structural formula of 2-methyloctanal, its
constitutional and stereoisomers, and relevant experimental protocols.

Structural Formula of 2-Methyloctanal

2-Methyloctanal is an aliphatic aldehyde with the molecular formula C9H180.[2] Its structure
consists of an eight-carbon chain (octanal) with a methyl group substituted at the second
carbon atom. The aldehyde functional group (-CHO) is located at the terminus of the main
carbon chain.

Caption: Structural formula of 2-methyloctanal.

Isomers of 2-Methyloctanal

Isomers are molecules that have the same molecular formula but different arrangements of
atoms. For 2-methyloctanal (COH180), both constitutional isomers and stereocisomers exist.
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Constitutional Isomers

Constitutional isomers have the same molecular formula but different connectivity of atoms.
The molecular formula CO9H180 can represent various aldehydes and ketones.[3]

» Positional Isomers (Aldehydes): The methyl group can be at different positions along the
octanal chain, or the main chain length can vary. For example, 3-methyloctanal and nonanal
are constitutional isomers of 2-methyloctanal.[4][5][6]

e Functional Group Isomers (Ketones): The carbonyl group can be located within the carbon
chain, forming a ketone. For example, 2-nonanone is a functional group isomer of 2-
methyloctanal.

Constitutional Isomers of C9H180

2-Methyloctanal (Aldehyde)

Positional Isomer

unctional Group Isonper

Nonanal (Aldehyde) 2-Nonanone (Ketone)

Click to download full resolution via product page

Caption: Relationship between constitutional isomers of C9H180.

Stereoisomers

Stereoisomers have the same molecular formula and connectivity but differ in the spatial
arrangement of their atoms. 2-Methyloctanal possesses a chiral center at the second carbon
atom (C2), the carbon to which the methyl group is attached. A chiral center is a carbon atom
bonded to four different groups. This chirality gives rise to two stereoisomers that are non-
superimposable mirror images of each other, known as enantiomers.[7]
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The two enantiomers are designated as (R)-2-methyloctanal and (S)-2-methyloctanal based
on the Cahn-Ingold-Prelog priority rules. The general formula for the maximum number of
stereoisomers is 2'n, where 'n' is the number of chiral centers.[7][8][9] For 2-methyloctanal,
with one chiral center (n=1), there are 21 = 2 possible stereoisomers.

Stereoisomers of 2-Methyloctanal

(R)-2-Methyloctanal

nantiomers (Mirror Images)

Click to download full resolution via product page
Caption: Enantiomeric pair of 2-methyloctanal.

Physicochemical Properties

The physicochemical properties of 2-methyloctanal are summarized in the table below. These
properties are essential for its handling, formulation, and application in various fields.
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Property Value Reference
Molecular Formula C9H180 [2][10]
Molecular Weight 142.24 g/mol [2][10]
Appearance Colorless oily liquid [1]
Odor Floral, rose, lily-like [1]
Boiling Point 189.85°C (estimate) [1]
Melting Point -18°C (estimate) [1]
_ 0.82100 to 0.82900 @ 25.00
Density [11]
°C
Refractive Index 1.42300 @ 14.00 °C [12]
Flash Point 156.00 °F (68.89 °C) [12]
- Insoluble in water; soluble in
Solubility ) [1]
alcohol and oils
LogP 3.38 [1][11]

Experimental Protocols

The analysis and characterization of 2-methyloctanal and its isomers often involve

chromatographic and spectroscopic techniques. A common method for its analysis is Reverse-
Phase High-Performance Liquid Chromatography (RP-HPLC).[2]

Analysis of 2-Methyloctanal by RP-HPLC

This method allows for the separation and quantification of 2-methyloctanal in a sample.

o Objective: To analyze the purity of 2-methyloctanal or quantify its presence in a mixture.

e Instrumentation:

o High-Performance Liquid Chromatography (HPLC) system
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o UV or Mass Spectrometry (MS) detector

o Newcrom R1 HPLC column (or equivalent C18 column)[2]

» Mobile Phase: A mixture of acetonitrile (MeCN), water, and an acidifier like phosphoric acid
or formic acid (for MS compatibility).[2]

e Procedure:

o

Prepare a standard solution of 2-methyloctanal of known concentration in a suitable
solvent (e.g., acetonitrile).

o Prepare the sample solution by dissolving it in the mobile phase.

o Set up the HPLC system with the appropriate column and mobile phase composition.
o Inject the standard solution to determine the retention time and response factor.

o Inject the sample solution.

o Monitor the eluent using the detector. The peak corresponding to 2-methyloctanal is
identified by its retention time.

o Quantify the amount of 2-methyloctanal in the sample by comparing its peak area to that
of the standard.

e Notes: This method is scalable and can be adapted for preparative separation to isolate
impurities.[2] It is also suitable for pharmacokinetic studies.[2]

Sample Preparation [——{" {5 IEex [][=leile]y) RP-HPLC Separation Detection (UV/MS) Data Analysis

Click to download full resolution via product page

Caption: Workflow for the analysis of 2-methyloctanal by RP-HPLC.

Conclusion
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2-Methyloctanal is a valuable aldehyde with a complex isomeric landscape. A comprehensive
understanding of its structural formula, the nature of its constitutional and stereoisomers, and
its physicochemical properties is fundamental for its effective utilization in research and
industry. The analytical methods outlined provide a basis for the quality control and further
investigation of this compound. This guide serves as a foundational resource for professionals
engaged in chemical synthesis, flavor and fragrance development, and drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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